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Compound of Interest

Compound Name: Bas-118

Cat. No.: B1242175 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Bas-118 is a benzamide derivative demonstrating potent and selective antibacterial activity,

particularly against Helicobacter pylori.[1][2][3][4] Proper preparation of a stock solution is

critical for accurate and reproducible experimental results. These application notes provide a

detailed protocol for the preparation, storage, and application of a Bas-118 stock solution for in

vitro studies.

Quantitative Data Summary
For ease of reference, the key quantitative data for Bas-118 are summarized in the table

below.
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Property Value Reference

Molecular Formula C₂₀H₁₈N₂O₂ [5]

Molecular Weight 318.4 g/mol

CAS Number 218936-13-1

Appearance
Typically a solid crystalline

substance

Solubility

Poorly soluble in water; likely

soluble in organic solvents

such as dimethyl sulfoxide

(DMSO) and ethanol.

[5]

MIC₉₀ against H. pylori 0.013 mg/L [1][3][4]

Experimental Protocols
Preparation of Bas-118 Stock Solution (10 mM)
This protocol describes the preparation of a 10 mM stock solution of Bas-118 in Dimethyl

Sulfoxide (DMSO).

Materials:

Bas-118 powder

Dimethyl Sulfoxide (DMSO), sterile, cell culture grade

Sterile microcentrifuge tubes (1.5 mL or 2 mL)

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Procedure:
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Calculate the required mass of Bas-118:

To prepare 1 mL of a 10 mM stock solution, the required mass is calculated as follows:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 318.4 g/mol = 3.184 mg

Weighing Bas-118:

Tare a sterile microcentrifuge tube on a calibrated analytical balance.

Carefully weigh 3.184 mg of Bas-118 powder into the tared tube.

Dissolving Bas-118:

Add 1 mL of sterile DMSO to the microcentrifuge tube containing the Bas-118 powder.

Cap the tube securely and vortex thoroughly until the powder is completely dissolved.

Visually inspect the solution to ensure there are no undissolved particles.

Sterilization (Optional but Recommended):

If required for your specific application (e.g., cell culture experiments), filter-sterilize the

stock solution using a 0.22 µm syringe filter compatible with DMSO.

Aliquoting and Storage:

Dispense the stock solution into smaller, single-use aliquots in sterile microcentrifuge

tubes to avoid repeated freeze-thaw cycles.

Store the aliquots at -20°C for long-term storage. For short-term storage (up to one week),

4°C may be acceptable, but stability should be verified for your specific experimental

conditions. Always refer to the Certificate of Analysis provided by the supplier for specific

storage recommendations.[3]
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Experimental Workflow: Bas-118 Stock Solution
Preparation

Workflow for Bas-118 Stock Solution Preparation
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Click to download full resolution via product page

Caption: A flowchart outlining the key steps for preparing a Bas-118 stock solution.

Postulated Signaling Pathway of Bas-118 Action in H.
pylori
While the exact mechanism of action for Bas-118 is still under investigation and considered

novel, a plausible pathway based on related benzamide compounds involves the inhibition of

urease, an enzyme critical for H. pylori survival in the acidic gastric environment.

Postulated Mechanism of Bas-118 in H. pylori
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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